Cas no 29026-73-1 (Benzenethiol, 2-(cyclohexyloxy)-)

• Product Name: Benzenethiol, 2-(cyclohexyloxy)-
• CAS No: 29026-73-1
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 1437944
• Update Time: 2024-08-15

Benzenethiol, 2-(cyclohexyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-(cyclohexyloxy)-
• 2-cyclohexyloxybenzenethiol

• Inchi： 1S/C12H16OS/c14-12-9-5-4-8-11(12)13-10-6-2-1-3-7-10/h4-5,8-10,14H,1-3,6-7H2
• InChI Key： JXIGKHYRDLDTMQ-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC=C1OC1CCCCC1

Computed Properties

• Exact Mass: 208.09228

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 320.4±25.0 °C(Predicted)
• PSA: 9.23
• pka: 6.63±0.43(Predicted)